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Compound of Interest |

Compound Name:

CAS No.:

Cat. No.:

\

Benzene-1,4-d2

1684-46-4

B159539

L Get Quote

Before initiating disposal, you must validate the material against regulatory thresholds.

Benzene-1,4-d2 is a stable isotope-labeled aromatic hydrocarbon.[1][2][3]

[echnical Specifications Table

Feature

Specification

Operational Implication

Chemical Name

Benzene-1,4-d2

Label explicitly as "Benzene-
1,4-d2" (do not abbreviate to

"Benzene").

CAS Number

1684-46-4

Use this for specific inventory
tracking.

Unlabeled Analog

Benzene (CAS: 71-43-2)

Reference for all toxicological
and physical hazard data.[1][2]

RCRA Code (Primary)

U019 (Unused product)

If disposing of pure, unused
stock.[1][2]

RCRA Code (Spent)

FOO05 (Spent solvent)

If used as a solvent (even in
small quantities).[1][2][4]

RCRA Code (Toxicity)

D018

If present in a mixture >0.5
mg/L (TCLP).[1][2]

Class IB Flammable Liquid.[1]

Flash Point -11 °C (12 °F) [2] Ground all containers
during transfer.
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Pre-Disposal: Handling & Containment

Proper segregation prevents dangerous chemical reactions and ensures acceptance by waste
management vendors.

Container Compatibility

Benzene is an aggressive solvent that attacks many common plastics.
o APPROVED: Borosilicate Glass (Type ), Stainless Steel, Teflon (PTFE), Viton.[1]

o FORBIDDEN: Polyethylene (LDPE/HDPE) for long-term storage (permeable), PVC
(degrades), Natural Rubber.[1]

Segregation Protocol

e Stream: Segregate into "Organic Solvents, Non-Halogenated" unless mixed with
halogenated compounds (e.g., Chloroform-d).

o Mixtures: If Benzene-1,4-d2 is mixed with halogenated solvents, the entire mixture defaults
to the Halogenated waste stream (more expensive, different incineration protocols).[1]

 |sotopic Separation: Do not mix deuterated waste with non-deuterated waste if your facility
has a specific recovery program for isotopes. However, for standard disposal, they can be
commingled in the solvent waste drum.

Operational Disposal Workflow

This workflow ensures compliance with 40 CFR Parts 261-262 (US EPA).

Step-by-Step Procedure

e Characterize the Waste:

o Determine if the material is "Unused Commercial Chemical Product” (U019) or "Spent
Solvent" (FO05).

o Expert Insight: Even if you only used 1 mL for NMR, if it was used for its solvent
properties, it is FOO5.
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o Prepare the Satellite Accumulation Area (SAA):

o Ensure the waste container is in a secondary containment tray (must hold 110% of the
volume).

o Verify the container is closed (vapor tight) except when adding waste.
e Transfer & Grounding:
o CRITICAL: Benzene has low conductivity and can generate static charge.

o If transferring >4 Liters, bond the source container to the receiving container and ground
the receiving container to an earth ground.

e Labeling:

o Apply a hazardous waste label.

o Constituents: Write "Benzene-1,4-d2" clearly.[1][2]

o Hazards: Check "Flammable" and "Carcinogen/Toxic."[5]
o Documentation:

o Log the volume added to the SAA inventory sheet.

Decision Logic Visualization

The following diagram illustrates the critical decision nodes for classifying Benzene-1,4-d2
waste streams.
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Benzene-1,4-d2 Waste Generated

Is the material unused
pure commercial product?

No Yes (Expired/Surplus)

Was it used as a solvent?

Classify as RCRA U019

es (Toxic Waste)

Classify as RCRA F005
(Spent Non-Halogenated Solvent)

i

Is it mixed with
Halogenated Solvents?

No (e.g. Reaction Byproduct)

. 1f <10% solvent use

* but 0.5 mg/L Benzene Yes (e.g. mixed w/ DCM)

DISPOSAL STREAM:
Flammable Organic Solvents
(Halogenated)

Classify as RCRA D018
(Toxicity Characteristic)

DISPOSAL STREAM:
Flammable Organic Solvents
(Non-Halogenated)

Click to download full resolution via product page

Figure 1: Regulatory classification and waste stream segregation logic for Benzene-1,4-d2.
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Emergency Procedures

In the event of a spill or exposure involving Benzene-1,4-d2, act immediately.[1][2][6][7] The
deuterated nature does not alter the medical response.

 Inhalation: Move to fresh air immediately. Benzene causes CNS depression.[5]

o Skin Contact: Wash with soap and water for 15 minutes.[7] Discard contaminated leather
(shoes/watch bands) as they cannot be decontaminated.

e Spill Cleanup (Small < 100mL):

[¢]

Evacuate the immediate area.[5][6][7][8]

o

Don PPE: Nitrile gloves (double gloved) or Silver Shield® laminate gloves (best
protection), safety goggles, and a lab coat.

o

Cover spill with activated carbon or non-combustible absorbent pads.

Place used absorbents into a hazardous waste bag, seal, and label as "Benzene Debris

(¢]

(Flammable/Toxic)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b159539#benzene-1-4-d2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

